![molecular formula C19H23NO4 B2827002 2,4-dimethoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide CAS No. 1797877-81-6](/img/structure/B2827002.png)
2,4-dimethoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2,4-dimethoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzene ring attached to an amide group. They are known to exhibit a wide range of biological activities and are used in various fields such as medicine and industry .
Chemical Reactions Analysis
Benzamides can undergo a variety of chemical reactions. For example, aromatic nucleophilic substitution reactions have been reported for 2,4-dimethoxynitrobenzene .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Generally, benzamides are solid at room temperature and exhibit strong hydrogen bonding due to the presence of the amide group .Scientific Research Applications
Synthesis and Potential Therapeutic Applications
Synthesis of Analogs for Drug Development : Research into the synthesis of chemical compounds related to 2,4-dimethoxy-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide has led to the development of potential therapeutic agents. For instance, compounds have been synthesized with the aim of exploring their pharmacological activities, such as gastrointestinal prokinetic activity, suggesting a new type of gastrointestinal prokinetic agent (Sakaguchi et al., 1992)(Sakaguchi et al., 1992).
Radiosynthesis for PET Radiotracer Development : A study on the radiosynthesis of a compound related to this compound aimed at developing a potential PET radiotracer for the glycine transporter GlyT-2. This research signifies the compound's utility in neuroimaging and the study of neurological disorders (Tian et al., 2006)(Tian et al., 2006).
Antipsychotic Agents Synthesis : Another study focused on synthesizing and evaluating the antidopaminergic properties of related compounds, highlighting their potential as atypical, highly potent antipsychotic agents. This suggests the compound's relevance in developing treatments for psychiatric disorders (Högberg et al., 1990)(Högberg et al., 1990).
Chemical Synthesis and Characterization
- Chemical Synthesis Techniques : Studies have detailed the chemical synthesis processes involving this compound, contributing to the broader chemical and pharmaceutical research fields by providing insights into synthetic pathways and methodologies (Owton et al., 1995)(Owton et al., 1995).
Mechanism of Action
Properties
IUPAC Name |
2,4-dimethoxy-N-[2-methoxy-2-(2-methylphenyl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO4/c1-13-7-5-6-8-15(13)18(24-4)12-20-19(21)16-10-9-14(22-2)11-17(16)23-3/h5-11,18H,12H2,1-4H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZPXXZRIDHJYKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(CNC(=O)C2=C(C=C(C=C2)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.